Cas no 356-56-9 (1,4-Butanediamine,2,2,3,3-tetrafluoro-)
356-56-9 structure
Product Name:1,4-Butanediamine,2,2,3,3-tetrafluoro-
CAS No:356-56-9
MF:C4H8F4N2
MW:160.113334655762
CID:311545
PubChem ID:3080548
Update Time:2025-04-19
1,4-Butanediamine,2,2,3,3-tetrafluoro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanediamine,2,2,3,3-tetrafluoro-
- 2,2,3,3-tetrafluorobutane-1,4-diamine
- TFPP
- SCHEMBL14692368
- DTXSID20189068
- AKOS006292267
- 2,2,3,3-Tetrafluoroputrescine
- CS-0371937
- 1,4-Butanediamine, 2,2,3,3-tetrafluoro-
- 356-56-9
-
- Inchi: 1S/C4H8F4N2/c5-3(6,1-9)4(7,8)2-10/h1-2,9-10H2
- InChI Key: AOBBDXYJJKBZJY-UHFFFAOYSA-N
- SMILES: FC(CN)(C(CN)(F)F)F
Computed Properties
- Exact Mass: 160.06244
- Monoisotopic Mass: 160.062361
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52
Experimental Properties
- Density: 1.293
- Boiling Point: 208.3°Cat760mmHg
- Flash Point: 87.9°C
- Refractive Index: 1.373
- PSA: 52.04
1,4-Butanediamine,2,2,3,3-tetrafluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1442607-1g |
2,2,3,3-Tetrafluorobutane-1,4-diamine |
356-56-9 | 98% | 1g |
¥18878.00 | 2024-05-17 |
1,4-Butanediamine,2,2,3,3-tetrafluoro- Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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